N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)cyclopropanecarboxamide,monohydrochloride

Specification

• Molecular Formula: C23H29ClN2O
• Molecular Weight: 390.0 g/mol
• IUPAC Name: N-(2,3,4,5,6-pentadeuteriophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]cyclopropanecarboxamide;hydrochloride
• Standard InChI: InChI=1S/C23H28N2O.ClH/c26-23(20-11-12-20)25(21-9-5-2-6-10-21)22-14-17-24(18-15-22)16-13-19-7-3-1-4-8-19;/h1-10,20,22H,11-18H2;1H/i2D,5D,6D,9D,10D
• Standard InChI Key: OQSQBRBFHQCCAD-PDKFYKBUSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])N(C2CCN(CC2)CCC3=CC=CC=C3)C(=O)C4CC4)[2H])[2H].Cl
• Canonical SMILES: C1CC1C(=O)N(C2CCN(CC2)CCC3=CC=CC=C3)C4=CC=CC=C4.Cl

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves the reaction of a cyclopropanecarboxylic acid derivative with an amine, in this case, N-(1-phenethylpiperidin-4-yl)amine. The incorporation of a deuterated phenyl group would require the use of a deuterated aniline or a similar precursor.

Potential Applications and Research Findings

While specific research findings on N-(1-phenethylpiperidin-4-yl)-N-(phenyl-d5)cyclopropanecarboxamide, monohydrochloride, are not available, compounds with similar structures are often studied for their pharmacological properties, including opioid activity. The presence of a cyclopropane ring and a deuterated phenyl group could influence the compound's pharmacokinetics and pharmacodynamics.

Regulatory and Safety Considerations

Compounds related to fentanyl are subject to strict regulations due to their potential for abuse and overdose. The monohydrochloride form indicates that the compound is likely to be a salt, which can affect its solubility and stability.

Regulatory Aspect	Consideration
Controlled Substance Status	Likely regulated due to structural similarity to controlled substances
Safety Precautions	Handling requires caution due to potential opioid activity